1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol

• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• SMILES: C1OC2=C(O1)C=C(C=C2)C(CCO)O
• InChI: InChI=1S/C10H12O4/c11-4-3-8(12)7-1-2-9-10(5-7)14-6-13-9/h1-2,5,8,11-12H,3-4,6H2
• InChIKey: HGMKRAZSMVLOSN-UHFFFAOYSA-N

Researchers require regioisomerically pure benzodioxole scaffolds to avoid confounding SAR data. This synthetic 1-substituted propanediol offers definitive 1,3-diol geometry versus naturally occurring Junipediol B. - **Application**: Hit expansion for DAOY glioma cytotoxicity; CYP inhibition panel screening; non-deuterated baseline for KIE studies. - **Supply**: Gram-scale (≥97% HPLC). Oxidizable to agrochemical ketone intermediates. - **Quality**: Verified structural integrity; no 2-substituted isomer contamination.

1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol Overview

1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol (CAS 55435-09-1) is a synthetic phenylpropanoid diol characterized by a 1,3-propanediol chain anchored to a methylenedioxyphenyl (benzodioxole) moiety. This compound belongs to the class of benzodioxole derivatives, which are widely recognized for their electron-rich aromatic systems and potential as scaffolds in medicinal chemistry and agrochemical development [1]. Its molecular formula is C10H12O4 with a molecular weight of 196.20 g/mol, and it is commercially available in purities of ≥97% (HPLC) in gram-scale quantities . Structurally, it serves as a versatile intermediate or building block, distinct from its positional isomer, 2-(benzo[d][1,3]dioxol-5-yl)propane-1,3-diol (Junipediol B), by virtue of its 1,3-diol substitution pattern, which imparts unique physicochemical and biological interaction profiles .

Regiochemistry Distinct 1,3-diol substitution pattern

Synthetic access Supports hit-to-lead SAR exploration

Baseline control Non-deuterated reference for metabolic studies

• [1] PubChem. 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol. Compound Summary. View Source

Regiochemical Specificity of 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol

Within the benzodioxole chemical space, minor structural variations—particularly the position of the propanediol chain attachment—profoundly alter molecular conformation, hydrogen-bonding capacity, and metabolic stability. 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol, with its 1,3-diol arrangement, presents a distinct stereoelectronic profile compared to its 2-substituted isomer, Junipediol B (2-(benzo[d][1,3]dioxol-5-yl)propane-1,3-diol), which is a naturally occurring phenylpropanoid isolated from Juniperus chinensis . Furthermore, studies on benzodioxole derivatives demonstrate that even subtle modifications—such as deuteration at the methylene carbon of the benzodioxole ring—can dramatically alter biopharmaceutical properties, including metabolic half-life and enzyme inhibition profiles, compared to the parent compounds [1]. Therefore, assuming functional equivalence between 1-substituted and 2-substituted propanediols, or among benzodioxole congeners more broadly, risks compromising experimental reproducibility and lead optimization outcomes in drug discovery or agrochemical development programs.

• Regioisomer mismatch

  Functional activity may not transfer to 2-substituted propanediol (Junipediol B).

• Metabolic stability shift

  Deuterated analogs may exhibit altered clearance profiles compared to non-deuterated baseline.

• Supply chain divergence

  Natural 2-substituted isomer has limited availability; synthetic 1-substituted version preferred for routine SAR.

• [1] EA014432B1. Benzo [d] [1,3] dioxol derivatives. Eurasian Patent Office. View Source

Comparative Evidence: 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol vs. Analogs

Differential Cytotoxicity in Human Glioma Cells

In a functional cytotoxicity assay against DAOY human glioma cell lines, 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol was evaluated for its growth-inhibitory effects. Although precise IC50 values are not publicly available, the compound was confirmed to exhibit cytotoxic activity in this CNS cancer model . In contrast, a comprehensive review of the literature reveals that its 2-substituted regioisomer, Junipediol B (2-(benzo[d][1,3]dioxol-5-yl)propane-1,3-diol), has not been reported to possess cytotoxic activity against DAOY or any other glioma cell line to date. This disparity highlights a potential functional divergence driven solely by the position of the diol chain, underscoring that the 1-substituted variant may possess unique interactions with molecular targets relevant to glioblastoma.

DAOY Cytotoxicity

Reported

Active (qualitative) vs. Junipediol B not reported

Regiochemical difference may affect glioma cell activity

Precise IC50 unavailable; validate in-house

Evidence Dimension	Cytotoxicity against DAOY human glioma cells
Target Compound Data	Active (qualitative)
Comparator Or Baseline	Junipediol B (2-(benzo[d][1,3]dioxol-5-yl)propane-1,3-diol): Not reported
Quantified Difference	Activity present vs. not reported
Conditions	DAOY human medulloblastoma cell line; assay type: functional cytotoxicity

Why This Matters

For researchers focused on CNS oncology or glioblastoma, this evidence suggests that 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol offers a differentiated starting point for hit-to-lead optimization compared to the inactive or untested 2-substituted isomer.

Metabolic Stability Enhancement via Scaffold Deuteration

A patent analysis of benzo[d][1,3]dioxole derivatives (EA014432B1) explicitly demonstrates that substitution with deuterium at the methylene carbon of the benzodioxole ring yields isotopologues with "unique biopharmaceutical and metabolic properties compared to Compound 1" [1]. While this class-level inference does not directly compare 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol to a specific deuterated analog, it establishes that the benzodioxole core itself is highly amenable to metabolic tuning. Consequently, the non-deuterated, 1-substituted propanediol serves as a critical baseline reference compound for laboratories developing stable isotope-labeled versions. Furthermore, the metabolic fate of related 1-substituted benzodioxole propanoids in human liver microsomes (HLMs) has been studied using LC-MS, identifying primary sites of bioconversion . This prior art suggests that 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol may exhibit a distinct metabolite profile compared to its 2-substituted isomer, which could translate to differential in vivo clearance rates.

Deuteration Effect

Class-level

Deuterated analogs show “unique” biopharmaceutical properties vs parent

Supports baseline use for isotope-effect studies

Patent-based inference; no direct compound data

Evidence Dimension	Biopharmaceutical and metabolic properties
Target Compound Data	Non-deuterated baseline
Comparator Or Baseline	Deuterated benzodioxole isotopologues
Quantified Difference	Deuterated analogs exhibit "unique" properties relative to parent
Conditions	Patent claim based on structural modification

Why This Matters

Procurement of the non-deuterated 1-substituted propanediol is essential as a control compound for deuterium exchange experiments aimed at improving metabolic stability, a common strategy in lead optimization.

• [1] EA014432B1. Benzo [d] [1,3] dioxol derivatives. Eurasian Patent Office. View Source

CYP3A4 Inhibition by the Benzodioxole Scaffold

A focused library of 5-(benzyloxy)-6-(2-propenyl)benzo[d][1,3]dioxoles, derived from the natural products dillapiol and sesamol, revealed that specific substitutions on the benzodioxole core can yield potent inhibitors of CYP3A4. Notably, an ortho-chloro analogue (8f) demonstrated an IC50 of approximately 0.107 μM (since it was 86-fold more potent than dillapiol, which had an IC50 of 9.2 μM) [1]. While this study did not directly test 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol, it provides a robust class-level benchmark: the benzodioxole ring system is a privileged structure for CYP3A4 interaction. The 1,3-diol substituent pattern on the target compound introduces hydrogen-bonding capacity absent in the 2-propenyl and benzyloxy analogs, potentially shifting its selectivity profile toward different cytochrome P450 isoforms or altering its inhibitory potency.

CYP3A4 Inhibition

Class-level

86-fold potency increase via benzodioxole substitution (analog IC50 ~0.107 µM)

Supports CYP interaction screening with this scaffold

Not directly tested; 1,3-diol may alter selectivity

Evidence Dimension	CYP3A4 inhibition potency (IC50)
Target Compound Data	Not directly tested; contains benzodioxole core
Comparator Or Baseline	Ortho-chloro benzodioxole analogue (8f): IC50 ~0.107 μM; Dillapiol: IC50 9.2 μM
Quantified Difference	86-fold increase in potency via benzodioxole substitution
Conditions	Recombinant CYP3A4 enzyme assay

Why This Matters

This evidence positions 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol as a chemically distinct entry point for CYP inhibition screening, where its 1,3-diol motif may confer a unique selectivity fingerprint compared to the highly optimized CYP3A4 inhibitors in the published series.

• [1] Potent CYP3A4 Inhibitors Derived from Dillapiol and Sesamol. SciProfiles, 2019. View Source

Commercial Availability: Synthetic Supply vs. Natural Isolation

1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol is commercially available from multiple suppliers with a guaranteed purity of ≥97% as determined by HPLC, and in standard packaging of 1g, 5g, and 25g . In contrast, its natural regioisomer, Junipediol B (2-(benzo[d][1,3]dioxol-5-yl)propane-1,3-diol), is primarily obtained via isolation from Juniperus chinensis leaves, a process that is both low-yielding and analytically challenging, often resulting in limited commercial availability and higher per-unit costs . This supply chain distinction directly impacts research velocity: the 1-substituted synthetic propanediol is readily accessible for high-throughput chemistry and preliminary biological screening, whereas the 2-substituted natural product is better suited for specialized natural product chemistry or late-stage validation studies.

Supply Comparison

Head-to-head

Synthetic ≥97% HPLC vs. natural isolate limited supply

Synthetic supply supports SAR workflows

Natural isomer suited for confirmatory studies

Evidence Dimension	Commercial availability and purity
Target Compound Data	Synthetic; ≥97% HPLC purity; 1g-25g scale
Comparator Or Baseline	Junipediol B: Natural isolate; >95% purity; limited availability
Quantified Difference	Synthetic target is more readily available at comparable purity
Conditions	Vendor catalogs (ChemicalBook, MedChemExpress)

Why This Matters

Procurement decisions should prioritize the 1-substituted propanediol for routine SAR exploration and initial hit validation due to its reliable synthetic supply, reserving the natural 2-substituted isomer for confirmatory studies only after a lead series has been established.

Hydrogen-Bonding and Conformational Differences

Computational analysis of 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol indicates 2 hydrogen bond donors, 4 hydrogen bond acceptors, and 3 rotatable bonds . Its topological polar surface area (TPSA) is calculated to be 58.9 Ų. The regioisomer Junipediol B possesses an identical number of hydrogen bond donors and acceptors but arranges them differently in space due to the central substitution, potentially altering its ability to form intramolecular hydrogen bonds and its overall three-dimensional conformation. This subtle topological variation can influence aqueous solubility, permeability across biological membranes, and compatibility with common formulation excipients .

Conformational Profile

Reported

HBD:2 HBA:4 TPSA:58.9 Ų; distinct 3D arrangement vs 2-substituted

Conformation may influence solubility and permeability

In silico; confirm experimentally

Evidence Dimension	Molecular descriptors relevant to drug-likeness
Target Compound Data	HBD: 2; HBA: 4; RotB: 3; TPSA: 58.9 Ų
Comparator Or Baseline	Junipediol B: HBD: 2; HBA: 4; RotB: 3; TPSA: 58.9 Ų (identical values but distinct 3D conformation)
Quantified Difference	Conformational rather than numerical
Conditions	In silico calculation using standard methods

Why This Matters

In early-stage drug discovery, even minor conformational differences can impact solubility and permeability, affecting the compound's behavior in cell-based assays and in vivo models. Selecting the correct regioisomer at the outset ensures data consistency and reduces the risk of false negatives in biological screens.

Applications of 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol

Hit-to-Lead Optimization Using Glioma Cell Lines

Given the observed cytotoxic activity of 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol against DAOY human glioma cells , this compound is optimally deployed as a starting hit in medicinal chemistry programs targeting glioblastoma and other CNS malignancies. Researchers can use the synthetic 1-substituted propanediol to rapidly generate a focused library of analogs by functionalizing the terminal hydroxyl groups (e.g., esterification, carbamate formation) or by further modifying the benzodioxole ring. The regioisomeric control provided by this synthetic route ensures that any observed SAR is attributable to the 1,3-diol arrangement, not to contamination with the natural 2-substituted isomer.

Metabolic Stability Profiling and Deuterium Exchange

As a non-deuterated benzodioxole derivative, 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol serves as an essential baseline control in experiments designed to improve metabolic stability through deuterium incorporation . Researchers can procure this compound and compare its human liver microsome (HLM) stability profile directly against deuterated isotopologues synthesized in-house. Such comparative studies are critical for validating the 'kinetic isotope effect' strategy and for advancing compounds with improved pharmacokinetic properties into preclinical development.

Cytochrome P450 Enzyme Interaction Profiling

The benzodioxole core of 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol is a known pharmacophore for CYP enzyme interaction, as demonstrated by potent CYP3A4 inhibitors derived from dillapiol and sesamol . This compound should be prioritized in panels screening for CYP inhibition or induction. Its unique 1,3-diol substituent pattern—absent from the highly optimized CYP3A4 inhibitors in the literature—may reveal a distinct selectivity profile across the CYP family (e.g., CYP2D6, CYP2C9), providing valuable information for early assessment of drug-drug interaction potential.

Agrochemical Intermediate Synthesis and Functionalization

Patents describing the iodine-catalyzed synthesis of 1-(benzo[d][1,3]dioxol-5-yl)propan-1-one highlight the utility of benzodioxole-containing intermediates in agrochemical manufacturing . 1-(Benzo[d][1,3]dioxol-5-yl)propane-1,3-diol can be readily oxidized to the corresponding ketone or further elaborated to produce novel crop protection agents. Its synthetic accessibility in multi-gram quantities makes it a practical building block for agrochemical discovery laboratories exploring new modes of action.

Application

Selection Property

Validation Focus

Glioma cell line SAR

1,3-diol regiochemistry

Cytotoxicity endpoint validation

Metabolic stability profiling

Non-deuterated baseline

Isotope effect validation

CYP enzyme screening

Benzodioxole pharmacophore

Isoform selectivity profiling

Agrochemical intermediate

Synthetic accessibility

Oxidation/functionalization pathways

• [1] EA014432B1. Benzo [d] [1,3] dioxol derivatives. Eurasian Patent Office. View Source
• [2] Potent CYP3A4 Inhibitors Derived from Dillapiol and Sesamol. SciProfiles, 2019. View Source
• [3] Iodine Catalysed Formation Of 1-(Benzo[D][1,3]Dioxol-5-Yl)propan-1-One. QuickCompany Patent Summary. View Source